Cas no 894029-16-4 (N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-2,3-dihydro-1H-indole-1-carboxamide)

• Product Name: N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-2,3-dihydro-1H-indole-1-carboxamide
• CAS No: 894029-16-4
• MF: C₂₀H₂₁N₃O₃
• MW: 351.399044752121
• CID: 5515199
• Update Time: 2025-07-15

N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-2,3-dihydro-1H-indole-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-2,3-dihydroindole-1-carboxamide
• N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-2,3-dihydro-1H-indole-1-carboxamide

• Inchi： 1S/C20H21N3O3/c1-26-17-8-6-16(7-9-17)23-13-15(12-19(23)24)21-20(25)22-11-10-14-4-2-3-5-18(14)22/h2-9,15H,10-13H2,1H3,(H,21,25)
• InChI Key： HOVJAHDKUOXOLD-UHFFFAOYSA-N
• SMILES： N1(C(NC2CC(=O)N(C3=CC=C(OC)C=C3)C2)=O)C2=C(C=CC=C2)CC1

Additional information on N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-2,3-dihydro-1H-indole-1-carboxamide

Introduction to N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-2,3-dihydro-1H-indole-1-carboxamide (CAS No. 894029-16-4)

N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-2,3-dihydro-1H-indole-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 894029-16-4, represents a unique molecular structure that combines elements of indole and pyrrolidine moieties, making it a promising candidate for further exploration in drug discovery and development.

The structural framework of N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-2,3-dihydro-1H-indole-1-carboxamide is characterized by its intricate arrangement of functional groups. The presence of a 4-methoxyphenyl group at the N-1 position contributes to the compound's hydrophobicity and potential for interaction with various biological targets. Additionally, the 5-oxopyrrolidinyl moiety introduces a nitrogen-rich environment that can facilitate hydrogen bonding and other non-covalent interactions, which are crucial for binding to biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential pharmacological properties of this compound with greater accuracy. Studies have indicated that the indole core of N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-2,3-dihydro-1H-indole-1-carboxamide may exhibit binding affinity to certain enzymes and receptors involved in inflammatory pathways. This has sparked interest in exploring its potential as an anti-inflammatory agent or as a lead compound for the development of novel therapeutics.

In vitro studies have begun to unravel the mechanistic aspects of this compound's interaction with biological systems. Initial experiments suggest that it may modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the production of pro-inflammatory mediators. Furthermore, its ability to cross the blood-brain barrier has been hypothesized based on its lipophilic nature, opening up possibilities for treating central nervous system disorders.

The synthesis of N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-2,3-dihydro-1H-indole-1-carboxamide presents a challenge due to its complex structural features. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound in multi-kilogram quantities. These advancements have been instrumental in conducting more extensive pharmacological evaluations and preclinical studies.

One of the most exciting aspects of this compound is its potential for structural diversity through derivatization. By modifying the substituents on the indole and pyrrolidine rings, researchers can generate a library of analogs with tailored pharmacological profiles. This approach has been successfully employed in other drug discovery programs and holds promise for identifying more effective therapeutic agents.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the process of identifying promising candidates like N-(4-methoxyphenyl)-5-(pyrrolidinylidene)indole-l-carboxamide. These algorithms can predict binding affinities and toxicological profiles based on molecular descriptors, allowing researchers to prioritize compounds for experimental validation.

In conclusion, N-(4-methoxyphenyl)-5-(pyrrolidinylidene)indole-l-carboxamide represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising pharmacological properties make it an attractive candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.